Cas no 54810-42-3 (1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)-)

1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)- structure
54810-42-3 structure
Product Name:1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)-
CAS No:54810-42-3
MF:C9H8F7N3O4S2
MW:419.296343803406
CID:1590803
Update Time:2024-09-11

1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)-
    • 1,3-Benzenedisulfonamide, 4-amino-6-(1,1,2,2,3,3,3-heptafluoropropyl)-
    • Inchi: 1S/C9H8F7N3O4S2/c10-7(11,8(12,13)9(14,15)16)3-1-4(17)6(25(19,22)23)2-5(3)24(18,20)21/h1-2H,17H2,(H2,18,20,21)(H2,19,22,23)
    • InChI Key: HAHOHPQGZLGQFV-UHFFFAOYSA-N
    • SMILES: C1(S(N)(=O)=O)=C(C(F)(F)C(F)(F)C(F)(F)F)C=C(N)C(S(N)(=O)=O)=C1

Computed Properties

  • Exact Mass: 418.98454

Experimental Properties

  • Density: 1.761±0.06 g/cm3(Predicted)
  • Boiling Point: 519.4±60.0 °C(Predicted)
  • PSA: 146.34
  • pka: 9.16±0.60(Predicted)
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